1-(6-fluoro-1H-indol-3-yl)-2-[4-(3-methylphenyl)piperazin-1-yl]ethane-1,2-dione

• IUPAC Name: 1-(6-fluoro-1H-indol-3-yl)-2-[4-(3-methylphenyl)piperazin-1-yl]ethane-1,2-dione
• InChI: InChI=1S/C21H20FN3O2/c1-14-3-2-4-16(11-14)24-7-9-25(10-8-24)21(27)20(26)18-13-23-19-12-15(22)5-6-17(18)19/h2-6,11-13,23H,7-10H2,1H3
• InChI Key: BZFVHKRDEVDVEK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)N2CCN(CC2)C(=O)C(=O)C3=CNC4=C3C=CC(=C4)F
• Molecular Formula: C21H20FN3O2
• Molecular Weight: 365.4 g/mol

Description

1-(6-fluoro-1H-indol-3-yl)-2-[4-(3-methylphenyl)piperazin-1-yl]ethane-1,2-dione is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is also known by the name "WAY-100635" and belongs to the class of compounds known as piperazine derivatives. The purpose of

Mechanism of Action

The mechanism of action of 1-(6-fluoro-1H-indol-3-yl)-2-[4-(3-methylphenyl)piperazin-1-yl]ethane-1,2-dione involves its selective binding to the 5-HT1A receptor and blocking its activation by serotonin. This results in the inhibition of downstream signaling pathways that are involved in the regulation of mood, anxiety, and stress.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 1-(6-fluoro-1H-indol-3-yl)-2-[4-(3-methylphenyl)piperazin-1-yl]ethane-1,2-dione are primarily related to its role as a selective antagonist of the 5-HT1A receptor. This compound has been shown to modulate the activity of the serotonergic system and affect various physiological and behavioral responses such as locomotion, feeding, and thermoregulation. It has also been shown to have potential applications in the treatment of various psychiatric and neurological disorders.

Advantages and Limitations for Lab Experiments

The advantages of using 1-(6-fluoro-1H-indol-3-yl)-2-[4-(3-methylphenyl)piperazin-1-yl]ethane-1,2-dione in lab experiments include its high selectivity for the 5-HT1A receptor, its well-characterized pharmacological profile, and its potential applications in the study of various physiological and pathological conditions. However, the limitations of using this compound in lab experiments include its high cost, its limited solubility in aqueous solutions, and its potential toxicity at high concentrations.

Future Directions

The future directions for the study of 1-(6-fluoro-1H-indol-3-yl)-2-[4-(3-methylphenyl)piperazin-1-yl]ethane-1,2-dione include its potential applications in the development of novel therapeutics for various psychiatric and neurological disorders. This compound has shown promising results in preclinical studies and may have potential applications in the treatment of depression, anxiety disorders, and Parkinson's disease. Further research is needed to elucidate the mechanisms of action of this compound and to optimize its pharmacological properties for clinical use.

Synthesis Methods

The synthesis of 1-(6-fluoro-1H-indol-3-yl)-2-[4-(3-methylphenyl)piperazin-1-yl]ethane-1,2-dione involves the reaction of 6-fluoro-1H-indole-3-carboxylic acid with 1-(3-methylphenyl)piperazine in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) or 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC). The resulting intermediate is then treated with ethyl chloroformate to yield the final product.

Scientific Research Applications

1-(6-fluoro-1H-indol-3-yl)-2-[4-(3-methylphenyl)piperazin-1-yl]ethane-1,2-dione has been extensively studied for its potential applications in scientific research. This compound is a selective antagonist of the serotonin 5-HT1A receptor, which is involved in the regulation of mood, anxiety, and stress. It has been used in various studies to investigate the role of the 5-HT1A receptor in various physiological and pathological conditions such as depression, anxiety disorders, schizophrenia, and Parkinson's disease.